3,5-dimethyl-N-(2-methylpropyl)benzamide

• Molecular Formula: C13H19NO
• Molecular Weight: 205.3 g/mol
• IUPAC Name: 3,5-dimethyl-N-(2-methylpropyl)benzamide
• InChI: InChI=1S/C13H19NO/c1-9(2)8-14-13(15)12-6-10(3)5-11(4)7-12/h5-7,9H,8H2,1-4H3,(H,14,15)
• InChI Key: ZZXHRMRERDWFLL-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)C(=O)NCC(C)C)C

Description

3,5-Dimethyl-N-(2-methylpropyl)benzamide is a benzamide derivative featuring a benzene ring substituted with methyl groups at the 3- and 5-positions and an isobutyl (2-methylpropyl) group attached via an amide bond.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Substituent Variations in Benzamide Derivatives

The following table summarizes key structural analogs and their properties:

Compound Name	Substituents/Modifications	Molecular Weight	Key Properties/Applications	References
3,5-Dimethyl-N-(2-methylpropyl)benzamide	3,5-dimethyl, isobutyl	205.29 (calc.)	High lipophilicity; potential agrochemical
3,5-Bisnitro-N-(2-methylpropyl)benzamide	3,5-nitro, isobutyl	267.24	Polar, reactive (nitro groups); intermediate in synthesis
3,5-Dimethyl-N-(4-pyridylmethyl)benzamide	3,5-dimethyl, pyridylmethyl	254.33	Basic nitrogen for coordination; pharmaceutical candidate
3,5-Dimethoxy-N,N-dimethylbenzamide	3,5-methoxy, dimethylamide	209.24	Hydrogen-bond acceptor; synthetic intermediate
3,5-Dimethyl-N-(1-propyltetrazol-5-yl)benzamide	3,5-dimethyl, tetrazole-linked propyl	273.33	Enhanced polarity; drug development

Physicochemical and Functional Comparisons

Reactivity and Stability

• Nitro-Substituted Analog (3,5-Bisnitro) : The nitro groups in 3,5-bisnitro-N-(2-methylpropyl)benzamide confer high reactivity due to their electron-withdrawing nature, making this compound more susceptible to reduction or nucleophilic substitution compared to the methyl-substituted target compound .
• Methoxy-Substituted Analog (3,5-Dimethoxy): Methoxy groups increase electron density on the benzene ring, enhancing stability against electrophilic attack but reducing solubility in nonpolar solvents compared to methyl groups .

Agrochemical Potential

A structurally related compound, N-benzyl-N-isopropyl-3,5-dimethylbenzamide , is documented in as a pesticide, implying that the target compound’s methyl and isobutyl groups may similarly contribute to insecticidal activity through lipophilic interactions with biological membranes .